N-[3-[2-(cyclohexen-1-yl)ethylamino]quinoxalin-2-yl]-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[3-[2-(cyclohexen-1-yl)ethylamino]quinoxalin-2-yl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C24H28N4O2S/c1-17-12-13-22(18(2)16-17)31(29,30)28-24-23(25-15-14-19-8-4-3-5-9-19)26-20-10-6-7-11-21(20)27-24/h6-8,10-13,16H,3-5,9,14-15H2,1-2H3,(H,25,26)(H,27,28)
• InChI Key: IVDJACTWQHZDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NCCC4=CCCCC4)C
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

N-[3-[2-(cyclohexen-1-yl)ethylamino]quinoxalin-2-yl]-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Anticancer Activity

• The synthesis of novel quinolines, which include structures similar to the specified compound, has been demonstrated to possess potential anticancer and radioprotective agents. Compounds with specific quinoline and benzenesulfonamide derivatives have shown interesting cytotoxic activity compared to doxorubicin, a reference drug, along with in vivo radioprotective activity against γ-irradiation in mice (Ghorab et al., 2008).

Pharmacological Evaluation as Serotonin Antagonists

• Quinoxalin-2-carboxamides, sharing a core structural motif with the specified compound, were synthesized and evaluated for their potential as serotonin type-3 (5-HT3) receptor antagonists. These compounds, designed based on pharmacophoric requirements, demonstrated 5-HT3 receptor antagonism, with specific derivatives showing potent activity, suggesting potential applications in the management of conditions like depression (Mahesh et al., 2011).

Antimicrobial Activity

• The synthesis and biological screening of quinazoline sulfonamide derivatives revealed compounds with in vitro antiproliferative activity against breast cancer cell lines and antimicrobial activity against bacterial strains. Specific derivatives were identified as potent candidates against Gram-negative bacterial strains, highlighting the therapeutic potential of quinoline derivatives in antimicrobial applications (Kumar et al., 2019).

Electrochemical Behavior and Antituberculosis Activity

• A study on quinoxaline-2-carboxamide 1,4-di-N-oxides investigated their redox properties and the relationship between electrochemical behavior, structure, and anti-tuberculosis activity. The findings suggested a general relationship between reduction potential and antimicrobial activity, offering insights into the design of future antitubercular drugs (Moreno et al., 2011).